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Compound of Interest

Compound Name: DI-SEC-OCTYLAMINE

Cat. No.: B1616327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are based on the general

understanding of long-chain secondary amines in lubricant applications. Publicly available,

specific quantitative performance data and experimental protocols for di-sec-octylamine are

limited. The methodologies described are derived from standardized tests for similar lubricant

additives and should be adapted and validated for the specific compound and application.

Introduction to Di-sec-octylamine in Lubricants
Di-sec-octylamine, a secondary amine with the chemical formula C₁₆H₃₅N, possesses a

molecular structure that suggests its potential utility as a multifunctional lubricant additive. Its

long, branched alkyl chains and the presence of a polar amine group are characteristic features

of molecules that can function as friction modifiers, corrosion inhibitors, and antioxidants in

lubricating oils.

Similar long-chain amines are known to form protective films on metal surfaces, thereby

reducing friction and wear. The amine group can neutralize acidic byproducts of lubricant

degradation, contributing to corrosion inhibition. Furthermore, secondary amines can act as

radical scavengers to impede the oxidation process, extending the lubricant's service life.

Potential Applications:
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Friction Modifier: Reduces friction between moving surfaces, particularly in boundary

lubrication regimes, which can lead to improved fuel efficiency.

Corrosion Inhibitor: Protects metallic surfaces from corrosion by forming a persistent,

protective film and neutralizing corrosive acids.

Antioxidant: Interrupts the oxidation cascade of the base oil, preventing the formation of

sludge, varnish, and acidic compounds.

Data Presentation: Performance of Analogous
Amine-Based Additives
Due to the lack of specific performance data for di-sec-octylamine, this section presents

typical performance data for other amine-based lubricant additives to provide a comparative

baseline.

Table 1: Frictional Performance of Amine-Based Friction Modifiers

Additive
Type

Concentrati
on (wt%)

Base Oil
Test
Method

Friction
Coefficient
Reduction
(%)

Reference

Oleylamine 1.0 Group III MTM 20-30 Generic Data

Tallow Amine 0.5 Group II HFRR 15-25 Generic Data

Ethoxylated

Amine
1.0 PAO MTM 25-35 Generic Data

Table 2: Corrosion Inhibition Efficiency of Amine-Based Additives
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Additive
Type

Concentrati
on (wt%)

Test
Condition

Test
Method

Corrosion
Inhibition
Efficiency
(%)

Reference

Di-n-

octylamine
0.5

Saltwater

Spray
ASTM B117 >95 Generic Data

Imidazoline

Derivative
1.0

Acidic

Environment
ASTM D665 >90 Generic Data

Amine

Phosphate
0.75

Humid

Environment
ASTM D1748 >98 Generic Data

Table 3: Antioxidant Performance of Amine-Based Additives

Additive Type
Concentration
(wt%)

Test Method

Increase in
Oxidation
Induction Time
(%)

Reference

Alkylated

Diphenylamine
0.5 PDSC 150-200 Generic Data

Phenyl-α-

naphthylamine
0.5 RPVOT 100-150 Generic Data

N,N'-di-sec-butyl-

p-

phenylenediamin

e

0.3 PDSC 120-180 [1][2]

Experimental Protocols
The following are detailed protocols for evaluating the performance of di-sec-octylamine as a

potential lubricant additive.

Protocol for Evaluating Frictional Properties
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Objective: To determine the friction-reducing properties of di-sec-octylamine in a base

lubricant.

Apparatus: High-Frequency Reciprocating Rig (HFRR) or Mini-Traction Machine (MTM).

Materials:

Base oil (e.g., Group II, Group III, or PAO)

Di-sec-octylamine

Test specimens (e.g., AISI 52100 steel ball and disc)

Heptane or other suitable cleaning solvent

Procedure:

Sample Preparation:

Prepare a series of lubricant blends by dissolving di-sec-octylamine in the base oil at

various concentrations (e.g., 0.1, 0.5, 1.0, and 2.0 wt%).

Ensure complete dissolution, using an ultrasonic bath if necessary.

Prepare a control sample of the neat base oil.

Apparatus Setup (HFRR):

Clean the test specimens thoroughly with the cleaning solvent and dry them.

Mount the ball and disc in the HFRR test rig.

Add the lubricant sample to the test reservoir, ensuring the contact point is fully

submerged.

Set the test parameters (e.g., load: 10 N, frequency: 50 Hz, stroke length: 1 mm,

temperature: 100°C, duration: 60 minutes).

Data Acquisition:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1616327?utm_src=pdf-body
https://www.benchchem.com/product/b1616327?utm_src=pdf-body
https://www.benchchem.com/product/b1616327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start the test and record the friction coefficient over time.

After the test, clean the specimens and measure the wear scar diameter on the ball using

a microscope.

Analysis:

Compare the average friction coefficient and wear scar diameter of the blends containing

di-sec-octylamine to the neat base oil.

Plot the friction coefficient and wear scar diameter as a function of di-sec-octylamine
concentration.

Protocol for Evaluating Corrosion Inhibition
Objective: To assess the ability of di-sec-octylamine to prevent corrosion on metal surfaces.

Apparatus: Humidity cabinet or salt spray chamber.

Materials:

Base oil

Di-sec-octylamine

Polished steel panels (e.g., SAE 1010)

Corrosive medium (e.g., synthetic seawater for ASTM B117, or acidic solution)

Cleaning solvent

Procedure:

Sample Preparation:

Prepare a lubricant blend containing a predetermined concentration of di-sec-octylamine
(e.g., 0.5 wt%).

Prepare a control sample of the neat base oil.
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Panel Preparation:

Clean the steel panels thoroughly with the cleaning solvent and dry them.

Dip the panels in the lubricant blends, ensuring a uniform coating.

Allow the excess oil to drain, leaving a thin film on the panels.

Corrosion Test (ASTM D1748 - Humidity Cabinet):

Suspend the coated panels in the humidity cabinet.

Maintain the cabinet at the specified temperature and humidity (e.g., 48.9°C and 100%

relative humidity).

Periodically inspect the panels for signs of corrosion (e.g., rust spots) over a set duration

(e.g., 100 hours).

Analysis:

At the end of the test, rate the panels according to the extent of corrosion, following the

ASTM rating scale.

Compare the performance of the panel coated with the di-sec-octylamine blend to the

control panel.

Protocol for Evaluating Antioxidant Activity
Objective: To determine the effectiveness of di-sec-octylamine in inhibiting lubricant oxidation.

Apparatus: Pressurized Differential Scanning Calorimetry (PDSC) or Rotating Pressure Vessel

Oxidation Test (RPVOT) apparatus.

Materials:

Base oil

Di-sec-octylamine
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Oxygen (high purity)

Copper catalyst (for RPVOT)

Procedure (PDSC):

Sample Preparation:

Prepare lubricant blends with varying concentrations of di-sec-octylamine.

Prepare a control sample of the neat base oil.

Apparatus Setup:

Place a small, accurately weighed amount of the lubricant sample (e.g., 2-3 mg) into an

aluminum pan.

Place the pan in the PDSC cell.

Pressurize the cell with oxygen to a specified pressure (e.g., 500 psi).

Set the temperature program (e.g., ramp to 210°C at 10°C/min and then hold

isothermally).

Data Acquisition:

Monitor the heat flow from the sample as a function of time and temperature.

The onset of oxidation is indicated by a sharp exothermic peak. The time to this peak is

the Oxidation Induction Time (OIT).

Analysis:

Compare the OIT of the blends containing di-sec-octylamine to the neat base oil.

A longer OIT indicates better antioxidant performance.

Visualizations
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Caption: Mechanism of friction modification by di-sec-octylamine.

Caption: Pathways of corrosion and inhibition by di-sec-octylamine.

Caption: Experimental workflow for friction testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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